Cas no 4876-00-0 (1-Benzyl-6,7-dimethoxy-3,4-dihydro-isoquinoline)

4876-00-0 structure
Product name:1-Benzyl-6,7-dimethoxy-3,4-dihydro-isoquinoline
1-Benzyl-6,7-dimethoxy-3,4-dihydro-isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-3,4-dihydro-6,7-dimethoxyisoquinoline
- 1-Benzyl-6,7-dimethoxy-3,4-dihydroisoquinoline #
- 637-171-1
- HS-8813
- IKVBMVPAYKTEAQ-UHFFFAOYSA-N
- AKOS024331494
- 3,4-Dihydroisoquinoline, 1-benzyl-6,7-dimethoxy-
- 4876-00-0
- 1-Benzyl-6,7-dimethoxy-3,4-dihydro-isoquinoline
- 1-Benzyl-6,7-dimethoxy-3,4-dihydroisoquinoline
-
- Inchi: InChI=1S/C18H19NO2/c1-20-17-11-14-8-9-19-16(15(14)12-18(17)21-2)10-13-6-4-3-5-7-13/h3-7,11-12H,8-10H2,1-2H3
- InChI Key: IKVBMVPAYKTEAQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 281.142
- Monoisotopic Mass: 281.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.8Ų
- XLogP3: 3.2
1-Benzyl-6,7-dimethoxy-3,4-dihydro-isoquinoline Related Literature
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1. Synthesis of 5,6-dihydropyrrolo[2,1-a]isoquinolines by rearrangement of 5-methyleneisoxazolidines generated from 1,3-dipolar cycloaddition of 3,4-dihydroisoquinoline N-oxides with allenes: a novel consecutive rearrangement to fused-ring pyrrole derivativesBao-Xiang Zhao,Shoji Eguchi J. Chem. Soc. Perkin Trans. 1 1997 2973
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